![molecular formula C8H19ClN2O2S B1287198 1-(Isopropylsulfonyl)piperidin-4-amine hydrochloride CAS No. 483366-19-4](/img/structure/B1287198.png)
1-(Isopropylsulfonyl)piperidin-4-amine hydrochloride
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Overview
Description
1-(Isopropylsulfonyl)piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C8H19ClN2O2S and its molecular weight is 242.77 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Piperidine Derivatives
A series of novel piperidinyl-containing α-aminophosphonates was synthesized through a one-pot reaction. These compounds demonstrated insecticidal activities against Plutella xylostella, indicating their potential application in agricultural or pharmaceutical industries (Jiang et al., 2013).
Conformational Analysis
An efficient synthetic approach toward substituted piperidines was developed, contributing to the conformational analysis of such compounds. The study emphasized the stereochemistry and conformational changes in trans-piperidine intermediates, crucial for understanding their biological and chemical properties (Kim et al., 2007).
Piperidone as an Intermediate
Piperidone, characterized by a 6-carbon ring substituted with nitrogen and a double-bonded oxygen atom, is used in pharmaceutical and chemical industries as intermediates. The study highlighted its synthesis using amino acids, showcasing its antimicrobial activity against specific pathogens (Soundarrajan et al., 2011).
Cytotoxic Agents
Compounds with piperidinyl structure demonstrated significant cytotoxicity against human leukemic T cells. Molecular modeling suggested that the shape, size, and other molecular properties contributed to their potency, indicating the potential of such compounds in cancer therapy (Gul et al., 2005).
Structural Characterization
A compound with a piperidinyl structure was synthesized and characterized, revealing the solid and solution conformations. Such studies are pivotal for understanding the physical and chemical properties of these compounds, guiding their application in various fields (Ribet et al., 2005).
Anticancer Potential
Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as anticancer agents. Some compounds exhibited strong anticancer activities, underscoring the potential of piperidinyl derivatives in drug development (Rehman et al., 2018).
Safety and Hazards
1-(Isopropylsulfonyl)piperidin-4-amine hydrochloride is classified as having acute toxicity if inhaled, swallowed, or in contact with skin . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, not eating, drinking, or smoking when using this product, wearing protective gloves/clothing/eye protection/face protection, and storing in a dry place in a closed container .
Properties
IUPAC Name |
1-propan-2-ylsulfonylpiperidin-4-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O2S.ClH/c1-7(2)13(11,12)10-5-3-8(9)4-6-10;/h7-8H,3-6,9H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBAYMQAHXOUMIL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)N1CCC(CC1)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19ClN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.77 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
483366-19-4 |
Source
|
Record name | 4-Piperidinamine, 1-[(1-methylethyl)sulfonyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=483366-19-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.